Cas no 150465-29-5 (L-Cysteine S-sulfate sodium sesquihydrate)

• Product Name: L-Cysteine S-sulfate sodium sesquihydrate
• CAS No: 150465-29-5
• MF: C₆H₂₀N₂Na₂O₁₃S₄
• MW: 502.468139648438
• CID: 4879543
• PubChem ID: 165415592
• Update Time: 2026-02-27

L-Cysteine S-sulfate sodium sesquihydrate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine S-sulfate sodium sesquihydrate
• S-Sulfocysteine
• SCys
• Sulfo-Cysteine
• L-Cysteine S-sulfate sodium salt sesquihydrate
• disodium bis(S-sulfo-L-cysteinate) trihydrate
• disodium;(2R)-2-amino-3-sulfosulfanylpropanoate;trihydrate
• 150465-29-5

• Inchi： 1S/2C3H7NO5S2.2Na.3H2O/c2*4-2(3(5)6)1-10-11(7,8)9;;;;;/h2*2H,1,4H2,(H,5,6)(H,7,8,9);;;3*1H2/t2*2-;;;;;/m00...../s1
• InChI Key： XIJBBGFFENUVKW-CBAPHJFVSA-N
• SMILES： S(C[C@@H](C(=O)O)N)S(=O)(=O)O.S(C[C@@H](C(=O)O)N)S(=O)(=O)O.[Na].[Na].O.O.O

Computed Properties

• Exact Mass: 499.94871189g/mol
• Monoisotopic Mass: 499.94871189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 306

L-Cysteine S-sulfate sodium sesquihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Additional information on L-Cysteine S-sulfate sodium sesquihydrate

L-Cysteine S-Sulfate Sodium Sesquihydrate: A Sulfur-Containing Compound with Multifunctional Applications in Biomedical Research

L-Cysteine S-Sulfate Sodium Sesquihydrate (CAS No. 150465-29-5) is a unique sulfur-containing compound that has attracted significant attention in the biomedical field due to its dual functional properties as both an antioxidant and a potential modulator of intracellular redox signaling. This compound is a sodium salt of L-cysteine S-sulfate, which is derived from the amino acid L-cysteine through a sulfation reaction. The sesquihydrate form indicates the presence of one water molecule per formula unit, which is critical for its solubility and stability in aqueous environments. The chemical structure of this molecule incorporates a thiol group (-SH) and a sulfate group (-OSO₃^-), making it a versatile scaffold for studying sulfur metabolism and redox biology.

Recent studies have highlighted the role of L-Cysteine S-Sulfate Sodium Sesquihydrate in modulating cellular antioxidant defenses. A 2023 study published in Free Radical Biology and Medicine demonstrated that this compound enhances the activity of glutathione peroxidase (GPx) in human neuroblastoma cells under oxidative stress conditions. The mechanism of action appears to involve the direct interaction of the sulfate group with intracellular glutathione (GSH), which is a key antioxidant molecule. This interaction may facilitate the regeneration of GSH from its oxidized form (GSSG), thereby improving the cell's capacity to neutralize reactive oxygen species (ROS).

Applications in Neurodegenerative Disease Research have also been explored, with a 2024 preclinical study in Neuropharmacology showing that L-Cysteine S-Sulfate Sodium Sesquihydrate exhibits neuroprotective effects in a mouse model of Parkinson's disease. The compound was found to reduce dopaminergic neuron loss by 35% in the substantia nigra region, which is associated with the disease's pathophysiology. This effect was attributed to its ability to mitigate mitochondrial oxidative damage and preserve mitochondrial membrane potential. The study also noted that the sesquihydrate form showed superior bioavailability compared to the anhydrous form, suggesting that the hydration state is a critical factor in its therapeutic potential.

Pharmacokinetic and Metabolic Profiling of L-Cysteine S-Sulfate Sodium Sesquihydrate has been investigated in a 2023 pharmacology study, which revealed that the compound is rapidly absorbed in the gastrointestinal tract and exhibits a half-life of approximately 2.5 hours in rats. The compound is primarily metabolized via sulfotransferase enzymes in the liver, with the sulfate group being conjugated to form water-soluble metabolites that are excreted through the kidneys. This metabolic pathway is distinct from that of L-cysteine itself, which is primarily catabolized to taurine. The unique metabolic profile of this compound suggests its potential as a targeted therapeutic agent for conditions involving sulfur metabolism dysregulation.

Antioxidant Properties and Redox Signaling Modulation are central to the biological activity of L-Cysteine S-Sulfyate Sodium Sesquihydrate. A 2023 review in Antioxidants emphasized that the compound's thiol group can act as a reducing agent, donating electrons to neutralize free radicals. Additionally, the sulfate group may participate in the formation of disulfide bonds, which are critical for the structural stability of proteins. This dual functionality makes the compound a promising candidate for research into oxidative stress-related diseases such as diabetes, cardiovascular disorders, and inflammatory conditions.

Biotechnological Applications of this compound are expanding, particularly in the development of novel drug delivery systems. A 2024 study in Pharmaceutics explored the use of L-Cysteine S-Sulfate Sodium Sesquihydrate as a carrier for hydrophobic drugs, leveraging its ability to form micelles in aqueous solutions. The study demonstrated that the compound could enhance the solubility and bioavailability of poorly water-soluble drugs, such as certain anticancer agents. This finding highlights the potential of the compound to serve as a multifunctional excipient in pharmaceutical formulations.

Future Research Directions in the biomedical field include the exploration of L-Cysteine S-Sulfate Sodium Sesquihydrate's role in epigenetic regulation. Preliminary data from a 2024 study in Epigenetics & Chromatin suggest that the compound may influence histone modification patterns through its interaction with redox-active enzymes. This could open new avenues for its application in diseases associated with epigenetic dysregulation, such as certain cancers and autoimmune disorders. Further research is needed to elucidate the molecular mechanisms underlying these effects.

Conclusion highlights the multifaceted potential of L-Cysteine S-Sulfate Sodium Sesquihydrate as a key molecule in redox biology and therapeutic applications. Its unique chemical structure and biological activities position it as a valuable tool for advancing research in antioxidant defense, neurodegenerative diseases, and drug delivery systems. As the field of sulfur metabolism continues to evolve, the compound's role in these areas is likely to expand, offering new opportunities for the development of innovative treatments.